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Compound of Interest

Compound Name: Henriol A

cat. No.: B13391391

A comprehensive search of the scientific literature and chemical databases for information on
"Henriol A" has yielded no results. It is concluded that this compound is either a novel, as-yet-
unpublished discovery, a proprietary substance with restricted data access, or potentially a
misnomer for a related compound.

While no data exists for Henriol A, this guide will provide an in-depth technical overview of the
closely related compound, Henriol B (also known as Chloramultilide D), a dimeric
sesquiterpenoid isolated from the same plant species, Chloranthus spicatus. This information is
intended to serve as a valuable resource for researchers, scientists, and drug development
professionals interested in this class of natural products.

Henriol B (Chloramultilide D): A Technical Overview

Henriol B is a dimeric sesquiterpenoid that has been isolated from the whole plant of
Chloranthus spicatus.[1] Its structure was established through physical data, including 1D and
2D NMR spectroscopy and mass spectrometry.

Molecular and Chemical Data

A summary of the key chemical and physical properties of Henriol B is presented below.
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Property Value Source
Molecular Formula C30H34010 [1]
Molecular Weight 554.58 g/mol [1]
Compound Class Dimeric Sesquiterpenoid [1]
Natural Source Chloranthus spicatus [1]

Experimental Protocols

The following outlines the general experimental procedures for the isolation and structural
elucidation of Henriol B, as inferred from the primary literature.

Isolation Workflow
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Whole plant of Chloranthus spicatus

'

Extraction with organic solvents

'

Solvent-solvent partitioning

'

Repeated column chromatography (Silica gel, Sephadex LH-20)

'

Preparative HPLC

Henriol B (Chloramultilide D)

Click to download full resolution via product page
Caption: General workflow for the isolation of Henriol B.
Structure Elucidation
The structure of Henriol B was determined using a combination of spectroscopic techniques:
e Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

e 1D NMR Spectroscopy (*H and 3C NMR): To identify the types and number of protons and
carbons in the molecule.
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e 2D NMR Spectroscopy (COSY, HMQC, HMBC): To establish the connectivity between
protons and carbons, and thus deduce the overall molecular structure.

Biological Activity

Preliminary in vitro studies have shown that Henriol B exhibits moderate antifungal activity.[1]
Further research is required to fully elucidate its mechanism of action and potential therapeutic
applications.

Due to the limited publicly available data on Henriol B, detailed signaling pathway diagrams
and extensive quantitative data tables are not available at this time. Researchers are
encouraged to consult the primary literature for more specific details on the experimental
findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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